N-[2-[2-(dimethylamino)ethyl]-6-(2-hydroxypropan-2-yl)indazol-5-yl]-6-(trifluoromethyl)pyridine-2-carboxamide

• IUPAC Name: N-[2-[2-(dimethylamino)ethyl]-6-(2-hydroxypropan-2-yl)indazol-5-yl]-6-(trifluoromethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C21H24F3N5O2/c1-20(2,31)14-11-16-13(12-29(27-16)9-8-28(3)4)10-17(14)26-19(30)15-6-5-7-18(25-15)21(22,23)24/h5-7,10-12,31H,8-9H2,1-4H3,(H,26,30)
• InChI Key: QAOWCAZEVIIQTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC2=NN(C=C2C=C1NC(=O)C3=NC(=CC=C3)C(F)(F)F)CCN(C)C)O
• Molecular Formula: C21H24F3N5O2
• Molecular Weight: 435.4 g/mol

Description

HS271 is a highly potent, orally active, and selective inhibitor of interleukin-1 receptor-associated kinase 4 (IRAK4). This compound has shown significant promise in the field of immunology and inflammation due to its ability to inhibit IRAK4, a key mediator in the signal transduction of innate immune responses from toll-like receptors and interleukin-1 receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of HS271 involves multiple steps, starting with the preparation of the core structure, followed by functional group modifications to achieve the desired pharmacological properties. The specific synthetic routes and reaction conditions are proprietary and typically involve advanced organic synthesis techniques .

Industrial Production Methods

Industrial production of HS271 is carried out under stringent conditions to ensure high purity and yield. The process involves large-scale synthesis using optimized reaction conditions, followed by purification steps such as crystallization and chromatography to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

HS271 undergoes various chemical reactions, including:

Oxidation: HS271 can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups in HS271, altering its pharmacological properties.

Substitution: Substitution reactions can introduce different functional groups into the HS271 molecule, potentially enhancing its activity or selectivity

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Various nucleophiles or electrophiles depending on the desired substitution

Major Products

The major products formed from these reactions include various derivatives of HS271 with modified functional groups, which can exhibit different pharmacological properties .

Scientific Research Applications

HS271 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the inhibition of IRAK4 and its effects on signal transduction pathways.

Biology: Investigated for its role in modulating immune responses and inflammation.

Medicine: Potential therapeutic agent for treating inflammatory autoimmune diseases such as rheumatoid arthritis.

Industry: Utilized in the development of new anti-inflammatory drugs and as a reference compound in pharmacological studies

Mechanism of Action

HS271 exerts its effects by selectively inhibiting IRAK4, a kinase involved in the signal transduction of innate immune responses. By inhibiting IRAK4, HS271 prevents the activation of downstream signaling pathways that lead to the production of pro-inflammatory cytokines. This inhibition helps to reduce inflammation and modulate immune responses .

Comparison with Similar Compounds

Similar Compounds

IRAK4 Inhibitor 1: Another selective IRAK4 inhibitor with similar pharmacological properties.

IRAK4 Inhibitor 2: Exhibits potent inhibition of IRAK4 but with different pharmacokinetic properties.

IRAK4 Inhibitor 3: A structurally similar compound with comparable enzymatic and cellular activities

Uniqueness of HS271

HS271 stands out due to its superior enzymatic and cellular activities, excellent pharmacokinetic properties, and robust in vivo anti-inflammatory efficacy. Its high oral bioavailability and stability across different species make it a promising candidate for further development as a therapeutic agent .